![molecular formula C14H8N2O4 B116321 3,5-Dinitrophenanthrene CAS No. 159092-72-5](/img/structure/B116321.png)
3,5-Dinitrophenanthrene
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Overview
Description
3,5-Dinitrophenanthrene (DNP) is a polycyclic aromatic hydrocarbon (PAH) that is widely used in scientific research due to its unique properties and applications. DNP is a yellow crystalline powder that is insoluble in water but soluble in organic solvents such as acetone, benzene, and ether.
Mechanism of Action
3,5-Dinitrophenanthrene acts as a fluorescent probe by intercalating into DNA and RNA, causing a shift in the fluorescence spectrum. This compound can also bind to proteins, causing a change in the protein's conformation and function. This compound can also inhibit the activity of cytochrome P450 enzymes, leading to the accumulation of toxic intermediates and the formation of reactive oxygen species.
Biochemical and Physiological Effects
This compound has been shown to induce DNA damage and oxidative stress in cells. This compound has also been shown to inhibit the activity of cytochrome P450 enzymes, leading to the accumulation of toxic intermediates and the formation of reactive oxygen species. Additionally, this compound has been shown to induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
3,5-Dinitrophenanthrene is a useful tool for studying DNA, RNA, and proteins due to its fluorescent properties. This compound is also relatively easy to synthesize and has a long shelf life. However, this compound can be toxic and carcinogenic, and caution should be taken when handling and disposing of the compound. Additionally, this compound can be expensive, which may limit its use in some experiments.
Future Directions
Future research on 3,5-Dinitrophenanthrene could focus on developing new synthesis methods that are more efficient and environmentally friendly. Additionally, future research could focus on developing new applications for this compound, such as using it as a sensor for detecting environmental pollutants or as a therapeutic agent for cancer treatment. Finally, future research could focus on developing safer alternatives to this compound for use in scientific research.
Synthesis Methods
3,5-Dinitrophenanthrene can be synthesized through several methods, including the Friedel-Crafts reaction, the Suzuki coupling reaction, and the Stille coupling reaction. The Friedel-Crafts reaction involves the reaction of 1,2-dinitrobenzene with naphthalene in the presence of aluminum chloride as a catalyst. The Suzuki coupling reaction involves the reaction of 1,2-dibromo-3,5-dinitrobenzene with phenylboronic acid in the presence of a palladium catalyst. The Stille coupling reaction involves the reaction of 1,2-dibromo-3,5-dinitrobenzene with a stannylated naphthalene derivative in the presence of a palladium catalyst.
Scientific Research Applications
3,5-Dinitrophenanthrene is widely used in scientific research as a fluorescent probe for studying DNA, RNA, and proteins. This compound can be used to detect DNA damage, protein-DNA interactions, and protein-protein interactions. This compound can also be used to study the structure and function of enzymes, such as cytochrome P450 enzymes. Additionally, this compound can be used to study the toxicity and carcinogenicity of PAHs.
properties
CAS RN |
159092-72-5 |
---|---|
Molecular Formula |
C14H8N2O4 |
Molecular Weight |
268.22 g/mol |
IUPAC Name |
3,5-dinitrophenanthrene |
InChI |
InChI=1S/C14H8N2O4/c17-15(18)11-7-6-9-4-5-10-2-1-3-13(16(19)20)14(10)12(9)8-11/h1-8H |
InChI Key |
ACKYQATWPXBWLE-UHFFFAOYSA-N |
SMILES |
C1=CC2=C(C(=C1)[N+](=O)[O-])C3=C(C=C2)C=CC(=C3)[N+](=O)[O-] |
Canonical SMILES |
C1=CC2=C(C(=C1)[N+](=O)[O-])C3=C(C=C2)C=CC(=C3)[N+](=O)[O-] |
Other CAS RN |
159092-72-5 |
synonyms |
3,5-DINITROPHENANTHRENE |
Origin of Product |
United States |
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